![molecular formula C15H12FN3OS2 B6277881 2-[(6-amino-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide CAS No. 303063-09-4](/img/no-structure.png)
2-[(6-amino-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide
Overview
Description
2-[(6-amino-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide (hereafter referred to as Compound A) is a novel small molecule that has been studied for a variety of purposes, including its synthesis, mechanism of action, and potential applications in scientific research. Compound A is a member of the benzothiazole family, and its structure consists of an amine group, a sulfanyl group, and a fluorophenyl group. It has been found to possess a variety of interesting properties, and its potential applications in scientific research are of particular interest. In
Mechanism of Action
The mechanism of action of Compound A is not yet fully understood. However, it is believed that it may act as an agonist of certain receptors and enzymes, modulating their activity and thus leading to a variety of physiological effects. It is also believed that it may act as an anti-inflammatory agent, though this has yet to be confirmed.
Biochemical and Physiological Effects
Compound A has been found to possess a variety of biochemical and physiological effects. It has been found to modulate the activity of various enzymes and receptors, leading to a variety of physiological effects. It has also been found to possess anti-inflammatory properties, and it has been found to modulate the activity of various signaling pathways.
Advantages and Limitations for Lab Experiments
Compound A has a number of advantages and limitations when used in laboratory experiments. Its synthesis is highly efficient and yields the desired product in high yields. Additionally, its ability to modulate the activity of various enzymes and receptors makes it an attractive candidate for a variety of scientific research applications. However, its mechanism of action is not yet fully understood, and its potential as an anti-inflammatory agent has yet to be confirmed.
Future Directions
The potential future directions of Compound A are numerous and varied. Further studies are needed to better understand its mechanism of action and to confirm its potential as an anti-inflammatory agent. Additionally, further studies are needed to explore its potential as a therapeutic agent, as well as its ability to modulate the activity of various enzymes and receptors. Additionally, further studies are needed to explore its potential for use in other scientific research applications, such as drug delivery and cancer research. Finally, further studies are needed to explore the potential for Compound A to be used in combination with other compounds in order to enhance its efficacy and reduce its side effects.
Synthesis Methods
The synthesis of Compound A has been described in several publications. The most common method involves the reaction between 6-amino-1,3-benzothiazole-2-sulfanylacetic acid and 4-fluorophenylacetyl chloride, followed by the deprotection of the acetyl group. This method has been found to be highly efficient and yields the desired product in high yields.
Scientific Research Applications
Compound A has been found to possess a variety of interesting properties that make it an attractive candidate for scientific research applications. It has been used in a variety of studies, including studies of its potential as a therapeutic agent and its ability to modulate the activity of various enzymes and receptors. It has also been used to study its potential as an anti-inflammatory agent and its ability to modulate the activity of various signaling pathways.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[(6-amino-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide' involves the reaction of 6-amino-1,3-benzothiazole-2-thiol with 4-fluoroacetophenone in the presence of a base to form the intermediate product, which is then reacted with N-chloroacetyl-4-fluoroaniline to yield the final product.", "Starting Materials": [ "6-amino-1,3-benzothiazole-2-thiol", "4-fluoroacetophenone", "base", "N-chloroacetyl-4-fluoroaniline" ], "Reaction": [ "Step 1: 6-amino-1,3-benzothiazole-2-thiol is reacted with 4-fluoroacetophenone in the presence of a base to form the intermediate product.", "Step 2: The intermediate product is then reacted with N-chloroacetyl-4-fluoroaniline to yield the final product, 2-[(6-amino-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide." ] } | |
CAS RN |
303063-09-4 |
Product Name |
2-[(6-amino-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide |
Molecular Formula |
C15H12FN3OS2 |
Molecular Weight |
333.4 |
Purity |
90 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![O-[(4-ethoxyphenyl)methyl]hydroxylamine hydrochloride](/img/structure/B6277896.png)